Ethyl 2-(p-tolyl)quinazoline-4-carboxylate

• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: ethyl 2-(4-methylphenyl)quinazoline-4-carboxylate
• InChI: InChI=1S/C18H16N2O2/c1-3-22-18(21)16-14-6-4-5-7-15(14)19-17(20-16)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3
• InChI Key: GGEMPRNUSBCVBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NC2=CC=CC=C21)C3=CC=C(C=C3)C

Description

Ethyl 2-(p-tolyl)quinazoline-4-carboxylate is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100-mL 3-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen, was placed a solution of 4-methyl-N-phenylbenzamide (6 g, 28.40 mmol, 1.00 equiv) in toluene (60 mL) and PCl5 (7.13 g, 34.24 mmol, 1.20 equiv). The mixture was stirred for 2 h at 65° C. The mixture was concentrated under vacuum. The residue was diluted with 30 mL of PhCl. To the mixture was added 2-ethoxy-2-oxoacetonitrile (3.37 g, 34.01 mmol, 1.20 equiv), SnCl4 (12.5 g, 1.70 equiv). The resulting solution was allowed to react, with stirring, overnight while the temperature was maintained at 125° C. in an oil bath. The resulting mixture was concentrated under vacuum. The residue was extracted with 3×100 mL of ethyl acetate and the organic layers combined. The resulting mixture was washed with 4×100 mL of water. The mixture was dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:30). This resulted in 2.64 g (32%) of ethyl 2-(4-methylphenyl)quinazoline-4-carboxylate as a light green solid. MS (ESI) m/z 293 ([M+H]+).